Cas no 1690042-46-6 ((1R)-1-(5-chlorothiophen-3-yl)ethan-1-ol)

• Product Name: (1R)-1-(5-chlorothiophen-3-yl)ethan-1-ol
• CAS No: 1690042-46-6
• MF: C₆H₇ClOS
• MW: 162.637179613113
• CID: 6072805
• PubChem ID: 97290011
• Update Time: 2025-06-13

(1R)-1-(5-chlorothiophen-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(5-chlorothiophen-3-yl)ethan-1-ol
• 1690042-46-6
• EN300-1964978

• Inchi： 1S/C6H7ClOS/c1-4(8)5-2-6(7)9-3-5/h2-4,8H,1H3/t4-/m1/s1
• InChI Key： XROBASKSBLIYFH-SCSAIBSYSA-N
• SMILES： ClC1=CC(=CS1)[C@@H](C)O

Computed Properties

• Exact Mass: 161.9906137g/mol
• Monoisotopic Mass: 161.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48.5Ų

Additional information on (1R)-1-(5-chlorothiophen-3-yl)ethan-1-ol

Research Brief on (1R)-1-(5-chlorothiophen-3-yl)ethan-1-ol (CAS: 1690042-46-6): Recent Advances and Applications in Chemical Biology and Medicine

The compound (1R)-1-(5-chlorothiophen-3-yl)ethan-1-ol (CAS: 1690042-46-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a chiral intermediate in drug synthesis and its unique structural properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the efficient enantioselective synthesis of (1R)-1-(5-chlorothiophen-3-yl)ethan-1-ol using asymmetric hydrogenation or biocatalytic reduction methods. A 2023 publication in Journal of Medicinal Chemistry demonstrated a novel enzymatic approach achieving >99% enantiomeric excess, which represents a significant improvement over traditional chemical methods. The compound's chiral center makes it particularly valuable for the development of stereospecific pharmaceuticals.

In pharmacological research, (1R)-1-(5-chlorothiophen-3-yl)ethan-1-ol has shown promise as a building block for CNS-active compounds. Structural-activity relationship studies indicate that the chlorothiophene moiety contributes to enhanced blood-brain barrier permeability, while the alcohol functionality allows for further derivatization. Several research groups are investigating its incorporation into potential dopamine receptor modulators and serotonin reuptake inhibitors.

Analytical characterization of 1690042-46-6 has been advanced through recent developments in chiral HPLC and NMR techniques. A 2024 study published in Analytical Chemistry presented a robust method for quantifying trace impurities in synthesized batches, addressing previous challenges in quality control for this compound. These analytical advances are critical for ensuring the compound's suitability in Good Manufacturing Practice (GMP) environments.

The safety profile of (1R)-1-(5-chlorothiophen-3-yl)ethan-1-ol has been evaluated in recent preclinical studies. While the compound itself shows low acute toxicity (LD50 > 2000 mg/kg in rodent models), researchers caution about potential metabolites that may form during drug metabolism. Current investigations focus on optimizing the molecular structure to minimize these metabolic concerns while maintaining the desired pharmacological properties.

Looking forward, the pharmaceutical industry shows growing interest in 1690042-46-6 as evidenced by recent patent filings. Three major pharmaceutical companies have included derivatives of this compound in their 2023-2024 drug development pipelines, primarily targeting neurological disorders. The compound's versatility and the recent methodological advances in its production suggest it will remain an important focus of research in chemical biology and medicinal chemistry in the coming years.